molecular formula C12H20O3Si B8380091 3-(tert-Butyldimethyl)silyloxy-2-methyl-pyran-4-one

3-(tert-Butyldimethyl)silyloxy-2-methyl-pyran-4-one

Cat. No.: B8380091
M. Wt: 240.37 g/mol
InChI Key: DBBCGERPHJTCLZ-UHFFFAOYSA-N
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Description

3-(tert-Butyldimethyl)silyloxy-2-methyl-pyran-4-one is a useful research compound. Its molecular formula is C12H20O3Si and its molecular weight is 240.37 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H20O3Si

Molecular Weight

240.37 g/mol

IUPAC Name

3-[tert-butyl(dimethyl)silyl]oxy-2-methylpyran-4-one

InChI

InChI=1S/C12H20O3Si/c1-9-11(10(13)7-8-14-9)15-16(5,6)12(2,3)4/h7-8H,1-6H3

InChI Key

DBBCGERPHJTCLZ-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=O)C=CO1)O[Si](C)(C)C(C)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of imidazole (Im, 5.45 g, 0.08 mol) in N,N-dimethylformamide (20 ml) is added in an inert atmosphere and dropwise to a solution containing 3-hydroxy-2-methyl-4-pyrone (5.00 g, 0.04 mol) and tert-butyl-dimethylchlorosilane (TBDMSCl, 7.00 g, 0.044 mol) in N,N-dimethylformamide (100 ml). The mixture obtained thereby is maintained stirring at a room temperature for 6 h and then diluted by adding a 5% hydrogen carbonate aqueous solution (150 ml). The mixture obtained thereby is extracted with hexane (6×50 ml); the extracted organic phases are combined, anhydrified on sodium sulphate, and evaporated under vacuum obtaining the desired 3-(tert-butyl-dimethylsilyl)oxy-2-methyl-4-pyrone compound as a colourless crystalline solid (9.61 g).
Quantity
5.45 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
5 g
Type
reactant
Reaction Step Two
Quantity
7 g
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
solvent
Reaction Step Two
Quantity
150 mL
Type
reactant
Reaction Step Three

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